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Compound of Interest

4-hydroxy-2-
Compound Name:
(methoxycarbonyl)benzoic acid

CAS No.: 288381-17-9

Cat. No.: B6619190

Get Quote

Executive Summary

4-Hydroxy-2-(methoxycarbonyl)benzoic acid (CAS: 288381-17-9) is a specialized aromatic
mono-ester used primarily as a chemical intermediate in organic synthesis and as a reference
standard in environmental toxicology. Structurally, it is the 2-methyl ester derivative of 4-
hydroxyphthalic acid.[1][2][3] Its significance lies in its regioselective formation and its presence
as a stable, water-soluble component of diesel exhaust particles (DEP), where it serves as a
biomarker for specific oxidation pathways.

This guide details the regioselective synthesis, physicochemical properties, and experimental
protocols for researchers in medicinal chemistry and environmental toxicology.

Chemical Identity & Structure
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Property Detail

IUPAC Name 4-Hydroxy-2-(methoxycarbonyl)benzoic acid

4-Hydroxyphthalic acid 2-methyl ester;
Common Synonyms
Monomethyl 4-hydroxyphthalate

CAS Number 288381-17-9

Molecular Formula CoHsOs

Molecular Weight 196.16 g/mol

SMILES COC(=0)C1=C(C=CC(=C1)0)C(=0)0O

Carboxylic acid (C1), Methyl ester (C2),

Key Functional Groups )
Phenolic hydroxyl (C4)

Structural Analysis

The molecule features a benzene core substituted at the 1, 2, and 4 positions. The distinction
between the Cl-carboxylic acid and the C2-methyl ester is critical. The 4-hydroxyl group exerts
a strong electronic influence (mesomeric effect), which dictates the reactivity of the parent
anhydride during synthesis.

Synthesis Strategies

The most efficient route to 4-hydroxy-2-(methoxycarbonyl)benzoic acid is the regioselective
methanolysis of 4-hydroxyphthalic anhydride. This method exploits the electronic differentiation
provided by the phenolic hydroxyl group.

Mechanistic Rationale

The reaction involves the nucleophilic attack of methanol on the asymmetric anhydride.

» Electronic Effect: The hydroxyl group at position 4 is a strong electron-donating group (EDG).
Through resonance, it increases electron density primarily at the ortho and para positions
relative to itself.

» Regioselectivity:
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o C1 Carbonyl: Located para to the hydroxyl group. It receives significant electron density,
rendering it less electrophilic.

o C2 Carbonyl: Located meta to the hydroxyl group. It is electronically isolated from the
resonance donation, making it more electrophilic.

o Outcome: Methanol preferentially attacks the more reactive C2 carbonyl, resulting in ester
formation at C2 and releasing the free carboxylic acid at C1.

Synthesis Workflow Diagram
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Caption: Regioselective ring-opening of 4-hydroxyphthalic anhydride favoring the C2-ester
formation.

Experimental Protocols

Protocol A: Regioselective Methanolysis (Primary
Route)

Objective: Synthesis of 4-hydroxy-2-(methoxycarbonyl)benzoic acid from 4-hydroxyphthalic
anhydride.

Materials:
e 4-Hydroxyphthalic anhydride (1.0 eq)
e Anhydrous Methanol (Solvent/Reagent, ~20 vol)

» Toluene (for recrystallization)[4]
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Procedure:

Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
suspend 4-hydroxyphthalic anhydride (e.g., 5.0 g, 30.5 mmol) in anhydrous methanol (100
mL).

Reaction: Heat the mixture to reflux (65 °C) under an inert atmosphere (N2 or Ar). The solid
anhydride will dissolve as the reaction proceeds.

Monitoring: Maintain reflux for 2—4 hours. Monitor consumption of starting material via TLC
(System: Ethyl Acetate/Hexane/Acetic Acid) or HPLC.

Workup:
o Cool the solution to room temperature.[5]

o Concentrate the mixture under reduced pressure (rotary evaporator) to remove excess
methanol. A viscous oil or semi-solid residue will remain.

Purification:

[¢]

Dissolve the residue in a minimum amount of hot toluene or ethyl acetate.

[e]

Allow to cool slowly to 4 °C to induce crystallization.

o

Filter the precipitate and wash with cold hexanes.

[¢]

Note: If an isomeric mixture persists, flash column chromatography (SiO2, MeOH/DCM
gradient) may be required, though the electronic bias strongly favors the target isomer.

Expected Yield: 85-95% (Crude), 60—-75% (Recrystallized).

Physicochemical Properties & Characterization

Researchers should validate the synthesized compound using the following data points to
ensure isomeric purity.
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Parameter Value/Description
Appearance White to off-white crystalline solid
Melting Point 196-199 °C (Decomposes)
- Soluble in DMSO, Methanol, Ethanol; Sparingly
Solubility ] ]
soluble in water; Insoluble in Hexane
pKa (Predicted) ~2.9 (Carboxylic Acid), ~9.3 (Phenolic OH)

Spectroscopic Signature (Diagnhostic)
e 1H NMR (DMSO-ds, 400 MH2):

o Look for the methyl ester singlet at & 3.75-3.85 ppm.

o The aromatic protons will show an ABX or coupled pattern. Crucially, the proton ortho to
the carboxylic acid (H6) typically shifts downfield due to the anisotropic effect of the acid

group.
e IR Spectroscopy:
o Broad O-H stretch (acid/phenol): 3200-3500 cm~1.
o Two distinct Carbonyl bands:
= Ester C=0:~1720 cm~1
= Acid C=0: ~1680-1700 cm™*

Applications in Research
Environmental Toxicology

This compound has been identified in the methanol extracts of Diesel Exhaust Particles (DEP).
[1] It serves as a specific marker for the oxidation of polycyclic aromatic hydrocarbons (PAHS)

or fuel additives.
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o Study Context: In isolated heart preparations (guinea pig), 4-hydroxy-2-
(methoxycarbonyl)benzoic acid was tested for cardiotoxicity. Unlike the crude DEP extract,
this specific metabolite showed negligible arrhythmogenic activity, helping researchers rule
out simple oxidized monomers as the primary drivers of acute cardiac toxicity in pollution
studies.

Drug Development Scaffold

The molecule is a versatile "push-pull" system (electron-donating OH vs. electron-withdrawing
esters/acids).

o Linker Chemistry: The free acid allows for amide coupling to amines, while the methyl ester
can be selectively hydrolyzed later or reduced to a benzyl alcohol.

e Polymer Science: Used as a monomer for synthesizing functionalized polyesters or
dendrimers where the phenolic group remains available for post-polymerization modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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